Cas no 68944-99-0 (Benzenamine, 4-[4-(4-methylphenyl)-1-piperazinyl]-)

• Product Name: Benzenamine, 4-[4-(4-methylphenyl)-1-piperazinyl]-
• CAS No: 68944-99-0
• MF: C₁₇H₂₁N₃
• MW: 267.368743658066
• CID: 1731263
• PubChem ID: 12493530
• Update Time: 2025-04-21

Benzenamine, 4-[4-(4-methylphenyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[4-(4-methylphenyl)-1-piperazinyl]-
• 1-(4-METHYLPHENYL)-4-(4-AMINOPHENYL ) PIPERAZINE
• 4-[4-(4-Methylphenyl)-1-piperazinyl]benzenamine
• 68944-99-0
• AKOS025212968
• 4-[4-(4-methylphenyl)piperazin-1-yl]aniline
• DTXSID001242550
• SCHEMBL12240582
• 1-(4-methylphenyl)-4-(4-aminophenyl)piperazine

• Inchi： 1S/C17H21N3/c1-14-2-6-16(7-3-14)19-10-12-20(13-11-19)17-8-4-15(18)5-9-17/h2-9H,10-13,18H2,1H3
• InChI Key： MGGCITJJRCVQFG-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C)=CC=2)CCN(C2C=CC(=CC=2)N)CC1

Computed Properties

• Exact Mass: 267.17373
• Monoisotopic Mass: 267.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.5Ų

Experimental Properties

• PSA: 32.5